Cas no 2171147-73-0 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbenzoic acid)

• Product Name: 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbenzoic acid
• CAS No: 2171147-73-0
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6615248
• PubChem ID: 165530725
• Update Time: 2025-06-11

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbenzoic acid
• 2171147-73-0
• EN300-1574371
• 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methylbenzoic acid

• Inchi： 1S/C28H28N2O5/c1-3-19(15-26(31)30-25-13-12-18(27(32)33)14-17(25)2)29-28(34)35-16-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-14,19,24H,3,15-16H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t19-/m1/s1
• InChI Key： VCLFHWVFLCULNV-LJQANCHMSA-N
• SMILES： O(C(N[C@@H](CC(NC1C=CC(C(=O)O)=CC=1C)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbenzoic acid

Introduction to 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbenzoic acid (CAS No. 2171147-73-0)

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2171147-73-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core, an amino acid derivative segment, and a fluorenyl methoxycarbonyl (FMOC) protecting group. The presence of these functional groups not only imparts unique chemical properties but also opens up diverse possibilities for its application in drug discovery and molecular biology.

The structural motif of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbenzoic acid is particularly noteworthy due to its chiral center at the 3-position of the pentanamido moiety. This chirality is crucial for the compound's biological activity, as enantiomers often exhibit markedly different pharmacological profiles. The FMOC group, a common protecting group in peptide synthesis, suggests that this compound may be involved in peptidomimetic chemistry or serve as a precursor in the synthesis of more complex peptide-like entities. Such derivatives are of immense interest in medicinal chemistry due to their potential to mimic natural peptides while avoiding issues like proteolytic degradation.

In recent years, there has been a surge in research focused on peptidomimetics as alternative scaffolds for drug development. These molecules aim to replicate the biological activity of natural peptides but with improved pharmacokinetic properties, such as enhanced stability and longer half-life. The benzoic acid moiety in 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbenzoic acid not only contributes to its solubility and metabolic stability but also provides a handle for further chemical modifications. This versatility makes it an attractive candidate for designing novel therapeutic agents targeting various biological pathways.

The fluorenyl methoxycarbonyl (FMOC) group is particularly significant in the context of solid-phase peptide synthesis (SPPS), where it serves as an orthogonal protecting group for amino acids. Its stability under basic conditions allows for selective deprotection, making it a preferred choice for constructing complex peptides. In the case of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbenzoic acid, the FMOC group may have been employed during its synthesis to protect the amino function before further derivatization. This protective strategy is essential in multi-step syntheses to prevent unwanted side reactions and ensure high yield and purity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. The three-dimensional structure of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbenzoic acid, including its aromatic rings and polar functional groups, suggests potential interactions with enzymes and receptors involved in critical biological processes. For instance, the benzoic acid moiety could engage in hydrogen bonding or π-stacking interactions with target proteins, while the amino acid derivative segment might interact with specific pockets within the binding site.

The chiral nature of this compound also underscores its potential as a building block for enantiomerically pure drugs. In drug discovery, enantiopurity is often a critical factor determining a drug's efficacy and safety profile. The 3R configuration at the pentanamido moiety indicates that this compound is specifically designed to interact with biological targets in an enantioselective manner. Such selectivity can lead to improved therapeutic outcomes while minimizing off-target effects, which are increasingly recognized as a major challenge in modern drug development.

Moreover, the presence of the fluorenyl group may offer additional advantages beyond just protecting group functionality. Fluorene derivatives are known for their fluorescence properties, which can be exploited for imaging applications or as probes in biochemical assays. While this compound itself may not be directly used as an imaging agent, its structural features could inspire the design of related molecules with such functionalities. This interdisciplinary approach merges organic chemistry with bioimaging technologies, opening up new avenues for research.

In clinical settings, compounds like 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbenzoic acid are often evaluated for their potential as drug candidates through various preclinical studies. These studies typically involve assessing their pharmacokinetic profiles, including absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). The benzoic acid core and amino acid derivative segment contribute to its solubility and metabolic stability, which are critical factors determining its bioavailability and duration of action.

The FMOC group's role as a protecting group also has implications for synthetic methodologies used in drug development pipelines. Its stability under harsh conditions allows for selective deprotection at appropriate stages of synthesis, making it easier to construct complex molecular architectures without unwanted side reactions. This feature is particularly valuable when dealing with multifunctional compounds that require precise control over reaction conditions.

Recent studies have highlighted the importance of peptidomimetics in addressing unmet medical needs where natural peptides are either too unstable or too immunogenic for therapeutic use. By mimicking peptide structures while overcoming their limitations, peptidomimetics offer a promising alternative approach to drug development. The structural complexity of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbenzoic acid positions it as a potential candidate for such applications.

The benzoic acid moiety contributes to its hydrophilicity while maintaining sufficient lipophilicity for membrane permeability—a balance that is often crucial for drug candidates crossing biological membranes efficiently yet remaining soluble enough to be effectively absorbed into circulation after administration.

The chiral center at the 3-position ensures that this compound exists as two enantiomers: (R)-enantiomer and (S)-enantiomer—each potentially exhibiting distinct pharmacological activities due to differences in their spatial arrangements affecting how they interact with biological targets at atomic level precision this specificity can dramatically alter both efficacy efficacy across different patient populations variability variability